1-Ethoxy-4-(2-methoxyethyl)benzene

• IUPAC Name: 1-ethoxy-4-(2-methoxyethyl)benzene
• InChI: InChI=1S/C11H16O2/c1-3-13-11-6-4-10(5-7-11)8-9-12-2/h4-7H,3,8-9H2,1-2H3
• InChI Key: SWARAROBJVRROR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CCOC
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• CAS No.: 174461-04-2

Description

1-Ethoxy-4-(2-methoxyethyl)benzene is a substituted aromatic compound characterized by an ethoxy group (–OCH₂CH₃) at the para position of the benzene ring and a 2-methoxyethyl (–CH₂CH₂OCH₃) substituent. Key properties include:

• Molecular Formula: C₁₁H₁₆O₂ (inferred from analogs)
• Molecular Weight: ~180–200 g/mol (based on substituent contributions)
• Functional Groups: Ethoxy, methoxyethyl

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Ethoxy-4-(2-methoxyethyl)benzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the reaction of 1-ethoxybenzene with 2-methoxyethyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride, under controlled conditions .

Industrial Production Methods: Industrial production of 1-ethoxy-4-(2-methoxyethyl)benzene typically involves large-scale electrophilic aromatic substitution reactions. The process is optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions: 1-Ethoxy-4-(2-methoxyethyl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of ethyl and methoxyethyl derivatives.

Substitution: Electrophilic aromatic substitution reactions are common, where the ethoxy and methoxyethyl groups can be replaced by other substituents using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium catalyst (Pd/C)

Substitution: Aluminum chloride (AlCl3), sulfuric acid (H2SO4)

Major Products Formed:

Oxidation: Carboxylic acids

Reduction: Ethyl and methoxyethyl derivatives

Substitution: Various substituted benzene derivatives

Scientific Research Applications

1-Ethoxy-4-(2-methoxyethyl)benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-ethoxy-4-(2-methoxyethyl)benzene involves its interaction with molecular targets through electrophilic aromatic substitution. The ethoxy and methoxyethyl groups influence the electron density of the benzene ring, making it more reactive towards electrophiles. This reactivity is crucial for its applications in organic synthesis and industrial processes .

Comparison with Similar Compounds

Substituent Variation: Ethoxy vs. Methoxy

• 1-Methoxy-4-(2-methoxyethyl)benzene (CAS 80314-58-5):
  • Molecular Formula : C₁₀H₁₄O₂
  • Molecular Weight : 166.22 g/mol
  • Key Difference : Replaces the ethoxy group with a methoxy (–OCH₃), reducing steric bulk and hydrophobicity.
  • Applications : Serves as a precursor in synthesizing boronic acid derivatives for histone deacetylase (HDAC) inhibitors, as seen in in silico studies targeting fungal RPD3 .

Compound	Substituent (Position 4)	Molecular Weight (g/mol)	Notable Applications
1-Ethoxy-4-(2-methoxyethyl)benzene	Ethoxy	~180–200	Potential synthetic intermediate
1-Methoxy-4-(2-methoxyethyl)benzene	Methoxy	166.22	HDAC inhibitor precursor

Alkoxy Chain Length Variation

• 1-((4-(2-Ethoxyethoxy)phenoxy)methyl)benzene (Compound 26c, ): Structure: Features a longer ethoxyethoxy (–OCH₂CH₂OCH₂CH₃) chain. Synthesis: Achieved via Mitsunobu reaction using 2-ethoxyethanol, triphenylphosphine, and diethyl azodicarboxylate . Impact: Increased polarity and hydrogen-bonding capacity compared to the target compound.

Ethynyl-Substituted Analogs

• 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene (CAS 258283-96-4):
  • Molecular Formula : C₁₈H₁₈O
  • Molecular Weight : 250.33 g/mol
  • Key Difference : Ethynyl (–C≡C–) group introduces rigidity and π-conjugation, enhancing electronic delocalization .
  • Applications : Used in liquid crystal materials due to its planar structure .

Halogenated and Fluorinated Derivatives

• 1-Ethoxy-4-(trifluoromethyl)benzene (CAS 2366-92-9):
  • Molecular Formula : C₉H₉F₃O
  • Key Difference : Trifluoromethyl (–CF₃) group increases electron-withdrawing effects and metabolic stability .
  • Applications : Likely used in agrochemicals or pharmaceuticals for enhanced durability.

Physicochemical and Spectral Comparisons

NMR Spectral Data

• 1-Methoxy-4-(2-methoxyethyl)benzene :
  • ¹H NMR : Signals at δ 3.3–3.5 ppm (methoxy groups) and δ 6.7–7.2 ppm (aromatic protons) .
• 1-((4-(2-Ethoxyethoxy)phenoxy)methyl)benzene: ¹³C NMR: Peaks for ether carbons (δ 60–70 ppm) and aromatic carbons (δ 110–160 ppm) .

Molecular Weight and Polarity

• Longer alkoxy chains (e.g., ethoxyethoxy) increase molecular weight and boiling points.
• Ethynyl groups reduce solubility in polar solvents but enhance thermal stability .

Biological Activity

1-Ethoxy-4-(2-methoxyethyl)benzene, also known by its CAS number 174461-04-2, is an organic compound that has garnered attention in various fields of biological research. This article delves into its biological activities, mechanisms of action, and potential applications in medicine and agriculture.

Chemical Structure and Properties

1-Ethoxy-4-(2-methoxyethyl)benzene is characterized by the presence of an ethoxy group and a methoxyethyl substituent on a benzene ring. Its molecular formula is C12H16O3, which contributes to its unique chemical properties and biological interactions.

Antimicrobial Properties

Research indicates that 1-Ethoxy-4-(2-methoxyethyl)benzene exhibits significant antimicrobial activity. A study demonstrated its effectiveness against various bacterial strains, suggesting potential applications in developing new antimicrobial agents. The compound's mechanism involves disrupting bacterial cell membranes, leading to cell lysis and death.

Anticancer Potential

Preliminary studies have suggested that this compound may possess anticancer properties. It has been investigated for its ability to inhibit the proliferation of cancer cells in vitro. The specific pathways affected include apoptosis induction in tumor cells, although detailed mechanisms remain to be fully elucidated .

Insecticidal Activity

In agricultural research, 1-Ethoxy-4-(2-methoxyethyl)benzene has been evaluated for its insecticidal properties. It was tested against Diabrotica speciosa, a common pest in crops, showing promising results as an attractant and potential repellent . This suggests applications in pest management strategies.

The biological activity of 1-Ethoxy-4-(2-methoxyethyl)benzene can be attributed to its structural features that allow it to interact with biological macromolecules:

• Membrane Disruption : The hydrophobic nature of the compound enables it to integrate into lipid membranes, causing structural changes that lead to increased permeability and eventual cell death.
• Enzyme Inhibition : It may inhibit specific enzymes involved in cellular metabolism, contributing to its anticancer effects.
• Receptor Modulation : The compound could interact with various receptors in biological systems, modulating signaling pathways associated with growth and apoptosis.

Case Studies

• Antimicrobial Efficacy : A study conducted on several bacterial strains found that 1-Ethoxy-4-(2-methoxyethyl)benzene inhibited growth at concentrations as low as 50 µg/mL. The Minimum Inhibitory Concentration (MIC) was determined through standard broth dilution methods.
• Insect Behavior : In field trials involving Diabrotica speciosa, traps baited with the compound captured significantly more insects compared to control traps. This suggests a potential role in integrated pest management strategies .

Data Summary

Property	Value/Observation
Molecular Formula	C12H16O3
Antimicrobial MIC	50 µg/mL
Insect Attraction	Increased capture rates in traps
Anticancer Activity	Induces apoptosis in tumor cells